Cas no 1261856-78-3 (2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol)

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The hydroxymethyl group at the 3-position offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives. Its unique structure may contribute to improved binding affinity in target interactions, particularly in the development of bioactive molecules. This compound is suited for exploratory studies in medicinal chemistry, where fluorinated motifs are often leveraged for their favorable physicochemical properties.

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol structure

1261856-78-3 structure

Product Name:2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol

CAS No:1261856-78-3

MF:C₁₄H₉F₆NO₂

MW:337.217184782028

CID:4986856

Update Time:2025-10-29

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol
- Inchi： 1S/C14H9F6NO2/c15-13(16,17)10-5-9(7-22)12(21-6-10)8-1-3-11(4-2-8)23-14(18,19)20/h1-6,22H,7H2
- InChI Key： RGWZEMLTJRHSCJ-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C2C=CC(=CC=2)OC(F)(F)F)C(CO)=C1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 378
XLogP3: 3.7
Topological Polar Surface Area: 42.4

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003634-250mg	2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol	1261856-78-3	97%	250mg	489.60 USD	2021-07-04
Alichem	A013003634-500mg	2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol	1261856-78-3	97%	500mg	798.70 USD	2021-07-04
Alichem	A013003634-1g	2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol	1261856-78-3	97%	1g	1,445.30 USD	2021-07-04

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol

Compound CAS No. 1261856-78-3: 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol

Compound CAS No. 1261856-78-3, also known as 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The chemical structure of 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol is characterized by a pyridine ring substituted with trifluoromethyl and trifluoromethoxy groups, which confer unique electronic and steric properties. The trifluoromethyl group (-CF3) is known for its strong electron-withdrawing effect, while the trifluoromethoxy group (-OCF3) introduces additional electronic modulation and enhances the compound's stability. These substituents play a crucial role in modulating the compound's reactivity, solubility, and bioavailability.

Recent research has focused on the synthesis and optimization of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled the efficient preparation of high-purity samples, facilitating further biological evaluations. Studies have demonstrated that 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals as a selective herbicide or fungicide. Its ability to target specific biochemical pathways in plants or pathogens without adversely affecting non-target organisms makes it an attractive option for sustainable agriculture practices. Field trials conducted in controlled environments have yielded encouraging results, indicating its efficacy under various climatic conditions.

The environmental impact of Compound CAS No. 1261856-78-3 has also been a subject of recent investigations. Studies have shown that it degrades efficiently under aerobic conditions, minimizing its persistence in the environment. Furthermore, its low toxicity profile towards non-target species aligns with current regulatory standards for eco-friendly chemical products.

In conclusion, 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-methanol represents a versatile and innovative compound with diverse applications across multiple industries. Its unique chemical properties, combined with cutting-edge research findings, underscore its potential to contribute significantly to advancements in medicine and agriculture. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.